2-{[4-amino-5-(3,4-dichlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-phenylacetamide

• Molecular Formula: C16H13Cl2N5OS
• Molecular Weight: 394.3 g/mol
• IUPAC Name: 2-[[4-amino-5-(3,4-dichlorophenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-phenylacetamide
• InChI: InChI=1S/C16H13Cl2N5OS/c17-12-7-6-10(8-13(12)18)15-21-22-16(23(15)19)25-9-14(24)20-11-4-2-1-3-5-11/h1-8H,9,19H2,(H,20,24)
• InChI Key: UIZOHBRVWPGASG-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)NC(=O)CSC2=NN=C(N2N)C3=CC(=C(C=C3)Cl)Cl

Description

2-{[4-amino-5-(3,4-dichlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-phenylacetamide is a chemical compound that has gained attention in scientific research due to its potential applications in the field of medicine.

Mechanism of Action

The exact mechanism of action of 2-{[4-amino-5-(3,4-dichlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-phenylacetamide is not fully understood. However, it is believed to work by inhibiting the activity of enzymes involved in the synthesis of DNA and RNA, which are essential for the growth and replication of bacterial and fungal cells. It has also been shown to inhibit the production of inflammatory cytokines and to have antioxidant properties.
Biochemical and Physiological Effects:
Studies have shown that 2-{[4-amino-5-(3,4-dichlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-phenylacetamide has a low toxicity profile and does not cause significant changes in biochemical and physiological parameters in animal models. It has been found to be well-tolerated and safe for use in lab experiments.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-{[4-amino-5-(3,4-dichlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-phenylacetamide is its broad-spectrum activity against bacteria and fungi. It has also been shown to be effective against multidrug-resistant strains of bacteria. However, one limitation is that it may not be effective against all types of bacteria and fungi.

Future Directions

There are several future directions for the research of 2-{[4-amino-5-(3,4-dichlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-phenylacetamide. One direction is to study its potential as a treatment for Alzheimer's disease and other neurodegenerative disorders. Another direction is to investigate its potential as an anti-inflammatory agent for the treatment of inflammatory diseases. Additionally, further studies are needed to determine its efficacy and safety in humans.

Synthesis Methods

The synthesis of 2-{[4-amino-5-(3,4-dichlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-phenylacetamide involves the reaction of 4-amino-5-(3,4-dichlorophenyl)-4H-1,2,4-triazole-3-thiol with N-phenylacetyl chloride in the presence of a base. This method has been reported to yield high purity and good yields of the desired product.

Scientific Research Applications

2-{[4-amino-5-(3,4-dichlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-phenylacetamide has been studied for its potential applications in the treatment of various diseases. It has been found to have antibacterial, antifungal, and antitumor properties. In addition, it has shown promise in the treatment of Alzheimer's disease and as an anti-inflammatory agent.